Ethyl 4-{[(4-benzylpiperidin-1-yl)carbothioyl]amino}benzoate

• Molecular Formula: C22H26N2O2S
• Molecular Weight: 382.5 g/mol
• IUPAC Name: ethyl 4-[(4-benzylpiperidine-1-carbothioyl)amino]benzoate
• InChI: InChI=1S/C22H26N2O2S/c1-2-26-21(25)19-8-10-20(11-9-19)23-22(27)24-14-12-18(13-15-24)16-17-6-4-3-5-7-17/h3-11,18H,2,12-16H2,1H3,(H,23,27)
• InChI Key: CQSBZFDHOCOZSI-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)N2CCC(CC2)CC3=CC=CC=C3

Description

Ethyl 4-{[(4-benzylpiperidin-1-yl)carbothioyl]amino}benzoate, commonly known as EBC-46, is a natural compound found in the seeds of the blushwood tree (Hylandia dockrillii) native to the Atherton Tablelands in Queensland, Australia. EBC-46 has gained significant attention in the scientific community due to its potential applications in cancer treatment.

Mechanism of Action

The mechanism of action of EBC-46 is not fully understood. However, it is thought to work by disrupting the blood supply to the tumor, leading to rapid tumor necrosis. EBC-46 has also been shown to activate the immune system, leading to an immune response against the tumor.
Biochemical and Physiological Effects:
EBC-46 has been shown to have minimal toxicity in animal studies. The compound is rapidly metabolized and eliminated from the body, with no detectable levels in the blood after 24 hours. EBC-46 has also been shown to have no significant effect on normal cells, making it a potentially safe treatment option.

Advantages and Limitations for Lab Experiments

One major advantage of EBC-46 is its ability to induce rapid tumor necrosis. This makes it a useful tool for studying the effects of tumor necrosis on cancer progression. However, one limitation of EBC-46 is its limited availability, as it is only found in the seeds of the blushwood tree. This makes it difficult to obtain in large quantities for use in laboratory experiments.

Future Directions

There are several potential future directions for research on EBC-46. One area of interest is the development of more efficient synthesis methods for the compound. Another potential direction is the investigation of the mechanism of action of EBC-46, which could lead to the development of more effective cancer treatments. Additionally, further studies are needed to determine the long-term safety and efficacy of EBC-46 in humans.

Synthesis Methods

EBC-46 can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 4-benzylpiperidine with thiophosgene to form 4-benzylpiperidine-1-carbonyl isothiocyanate. This intermediate is then reacted with ethyl 4-aminobenzoate to yield EBC-46.

Scientific Research Applications

EBC-46 has shown promising results in preclinical studies for the treatment of a variety of cancers, including melanoma, breast cancer, and prostate cancer. The compound has been shown to induce rapid tumor necrosis, leading to the complete eradication of the tumor in some cases. EBC-46 has also been shown to be effective against metastatic tumors, making it a potential treatment option for advanced-stage cancers.